(Phenylmethoxy)carbamic acid 2,2,2-trichloroethyl ester

• Molecular Formula: C10H10Cl3NO3
• Molecular Weight: 298.5 g/mol
• IUPAC Name: 2,2,2-trichloroethyl N-phenylmethoxycarbamate
• InChI: InChI=1S/C10H10Cl3NO3/c11-10(12,13)7-16-9(15)14-17-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,14,15)
• InChI Key: DOEMDECFCZEUBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CONC(=O)OCC(Cl)(Cl)Cl

Description

(Phenylmethoxy)carbamic acid 2,2,2-trichloroethyl ester is a useful research compound. Its molecular formula is C10H10Cl3NO3 and its molecular weight is 298.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Under anhydrous conditions, 50 g of O-benzylhydroxylamine hydrochloride is suspended in 783 ml of acetonitrile. To the suspension is added 50.6 ml of pyridine followed by dropwise addition of 43.15 ml trichloroethyl chloroformate in 235 ml of acetonitrile. The reaction is allowed to stir overnight at room temperature. The mixture is concentrated in vacuo and diluted with ethyl acetate. The organic layer is washed with 0.5N citric acid, water, saturated sodium bicarbonate, saturated sodium chloride, dried and concentrated in vacuo. The residue is purified by Kugelrohr distillation (bp 150° C. at 0.5 mmHg.) to give 70 g of the desired product.

Synthesis routes and methods II

Procedure details

Under anhydrous conditions, 50 g of O-benzylhydroxylamine hydrochloride is suspended in 783 ml of acetonitrile. To the suspension is added 50.6 ml ofpyridine followed by dropwise addition of 43.15 ml trichloroethyl chloroformate in 235 ml of acetonitrile. The reaction is allowed to stir overnight at room temperature. The mixture is concentrated in vacuo and diluted with ethyl acetate. The organic layer is washed with 0.5M citric acid, water, saturated sodium bicarbonate, saturated sodium chloride, dried and concentrated in vacuo. The residue is purified by Kugelrohr distillation (bp 150° C. at 0.5 mmHg.) to give 70 g of the desired product.